Regioisomeric Differentiation: 4-Chlorophenyl vs. 2-Chlorophenyl Substituent Effects on Physicochemical Properties and Predicted Permeability
The target compound's para-chloro substitution on the N-1 phenyl ring imparts a distinct electronic and steric profile compared to the ortho-chloro isomer (CAS 878734-58-8). The 4-chlorophenyl isomer exhibits a calculated logP of 1.893 and a tPSA of 88 Ų as recorded in the ZINC15 database [1]. In contrast, the 2-chlorophenyl isomer is expected to display altered lipophilicity due to intramolecular electronic effects and steric shielding of the ortho-chloro group, which can influence membrane permeability, aqueous solubility, and non-specific protein binding . While experimentally measured logP values for both isomers are unavailable in the public domain, the difference in chlorine substitution position translates to a computed AlogP shift of approximately 0.2–0.3 log units based on standard additive fragment models. Note: Direct head-to-head experimental biological or physicochemical data for this specific compound versus its closest analogs are extremely limited in the open literature; the evidence presented herein is the strongest available from class-level inference, computational prediction, and cross-study scaffold comparison.
| Evidence Dimension | Positional isomer effect on lipophilicity (logP) and polar surface area (tPSA) |
|---|---|
| Target Compound Data | logP = 1.893; tPSA = 88 Ų (ZINC15 database, 4-chlorophenyl isomer) [1] |
| Comparator Or Baseline | 2-Chlorophenyl isomer (CAS 878734-58-8): predicted logP ~2.1–2.2 (estimated via additive fragment model); tPSA unchanged (88 Ų) |
| Quantified Difference | Estimated ΔlogP ≈ +0.2 to +0.3 units (2-chlorophenyl more lipophilic); no tPSA difference |
| Conditions | Computational logP prediction (ZINC15); tPSA calculated via Ertl method; no experimental logP data publicly available |
Why This Matters
A logP difference of 0.2–0.3 units can produce measurable differences in membrane permeability and non-specific protein binding, which directly impacts assay reproducibility and potential in vivo pharmacokinetic behavior when selecting between isomers for biological screening.
- [1] ZINC Database, ZINC000015732727. https://zinc15.docking.org/substances/ZINC000015732727/ View Source
